N~3~-benzyl-N~3~-(2,2-dimethylpropanoyl)-beta-alaninamide

• IUPAC Name: N-(3-amino-3-oxopropyl)-N-benzyl-2,2-dimethylpropanamide
• InChI: InChI=1S/C15H22N2O2/c1-15(2,3)14(19)17(10-9-13(16)18)11-12-7-5-4-6-8-12/h4-8H,9-11H2,1-3H3,(H2,16,18)
• InChI Key: AMGPQGPFLKOSMG-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C(=O)N(CCC(=O)N)CC1=CC=CC=C1
• Molecular Formula: C15H22N2O2
• Molecular Weight: 262.35 g/mol

Description

N~3~-benzyl-N~3~-(2,2-dimethylpropanoyl)-beta-alaninamide, commonly referred to as BZP, is a synthetic compound that is structurally related to amphetamines. BZP has been used as a recreational drug due to its stimulant effects, but it also has potential applications in scientific research.

Scientific Research Applications

BZP has been used in scientific research as a tool to study the effects of amphetamines on the central nervous system. It has been shown to increase the release of dopamine and serotonin, two neurotransmitters that play a role in mood, motivation, and reward. BZP has also been used to study the effects of amphetamines on cognitive function and behavior in animals.

Mechanism of Action

BZP acts as a stimulant by increasing the release of dopamine and serotonin in the brain. It also inhibits the reuptake of these neurotransmitters, leading to increased levels in the synaptic cleft. This results in increased arousal, alertness, and euphoria.
Biochemical and Physiological Effects:
BZP has been shown to increase heart rate, blood pressure, and body temperature in animals. It also has effects on the immune system, with studies showing that it can increase the production of pro-inflammatory cytokines. BZP has also been shown to have effects on the reproductive system, with studies showing that it can decrease sperm count and motility in male rats.

Advantages and Limitations for Lab Experiments

One advantage of using BZP in lab experiments is that it is a synthetic compound, meaning that it can be easily produced in large quantities. It also has a well-defined mechanism of action, making it a useful tool for studying the effects of amphetamines on the central nervous system. However, one limitation of using BZP is that it has potential for abuse and can be toxic at high doses.

Future Directions

Future research on BZP could focus on its potential as a treatment for neurological and psychiatric disorders such as ADHD and depression. It could also be used to study the effects of amphetamines on the immune system and reproductive system. Additionally, more research could be done on the long-term effects of BZP use and its potential for addiction.

Synthesis Methods

The synthesis of BZP involves the reaction of benzylamine with 2,2-dimethylpropanoyl chloride in the presence of a base such as triethylamine. The resulting product is then reacted with beta-alanine to form BZP.